Cas no 2171818-22-5 (2-{N-tert-butyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)
2-{N-tert-butyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{N-tert-butyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
- 2-{N-tert-butyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- 2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- EN300-1570890
- 2171219-28-4
- 2171818-22-5
- EN300-1510339
- 2171155-83-0
- 2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- EN300-1544636
-
- Inchi: 1S/C28H34N2O5/c1-28(2,3)30(16-25(31)32)26(33)18-12-14-19(15-13-18)29-27(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,12-17H2,1-3H3,(H,29,34)(H,31,32)
- InChI Key: LIRBVFDBVRYVNF-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)(C)C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
2-{N-tert-butyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1510339-0.05g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-0.1g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-0.25g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-0.5g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-1.0g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-2.5g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-5.0g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-10.0g |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1510339-50mg |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1510339-100mg |
2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171818-22-5 | 100mg |
$2963.0 | 2023-09-27 |
2-{N-tert-butyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-{N-tert-butyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
Compound CAS No. 2171818-22-5: 2-{N-tert-butyl-1-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl]formamido}acetic Acid
The compound CAS No. 2171818-22-5, known as 2-{N-tert-butyl-1-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl]formamido}acetic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which includes a tert-butyl group, a cyclohexane ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a valuable reagent in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids during the synthesis process.
Recent advancements in peptide synthesis have highlighted the importance of using highly efficient protecting groups like the Fmoc group. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ability to be removed under mild acidic conditions, such as those involving trifluoroacetic acid (TFA). This property makes it ideal for use in SPPS, where precise control over the removal of protecting groups is crucial for the successful synthesis of complex peptides. The integration of the tert-butyl group further enhances the compound's utility by providing additional steric protection and stability during the synthesis process.
The structure of this compound also includes a cyclohexane ring, which contributes to its rigidity and stability. The cyclohexane ring is substituted with an amino group that is further modified by the Fmoc group, creating a versatile platform for chemical modifications. This design allows for the synthesis of a wide range of peptides with varying lengths and complexities, making this compound a cornerstone in modern peptide chemistry.
In addition to its role in peptide synthesis, this compound has also been explored for its potential applications in drug delivery systems. Researchers have investigated its ability to serve as a carrier for bioactive molecules, leveraging its structural properties to enhance drug solubility and bioavailability. Recent studies have demonstrated that the tert-butyl group can act as a lipophilic anchor, improving the compound's ability to interact with biological membranes and facilitate drug uptake.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the subsequent coupling of this group with the cyclohexane derivative. The final step involves the introduction of the tert-butyl group, which is achieved through alkylation or acylation reactions depending on the specific synthetic pathway employed.
From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the compound's molecular structure and provided insights into its conformational properties. For instance, NMR studies have revealed that the cyclohexane ring adopts a chair conformation, which is consistent with its high stability and rigidity.
Looking ahead, ongoing research is focused on optimizing the synthetic routes for this compound to improve scalability and reduce production costs. Additionally, there is growing interest in exploring its applications in areas beyond peptide synthesis, such as in bioconjugation chemistry and materials science. The unique combination of functional groups in this molecule presents exciting opportunities for innovation in these fields.
In conclusion, CAS No. 2171818-22-5, or 2-{N-tert-butyl-1-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl]formamido}acetic acid, is a versatile and valuable compound with wide-ranging applications in medicinal chemistry and beyond. Its complex structure, incorporating key functional groups like the Fmoc group, tert-butyl group, and cyclohexane ring, makes it an essential tool for researchers working on peptide synthesis, drug delivery systems, and related areas. As research continues to uncover new applications for this compound, its importance in the field of organic chemistry is likely to grow further.
2171818-22-5 (2-{N-tert-butyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)